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Compound of Interest

Compound Name:
6-Methoxy-5-nitropyrimidin-4-

amine

CAS No.: 73318-75-9

Cat. No.: B2633880

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 6-Methoxy-5-nitropyrimidin-4-amine, a

heterocyclic compound of interest in medicinal chemistry and drug discovery. This document

details its physicochemical properties, a proposed synthetic pathway with detailed experimental

protocols, and an exploration of its potential biological activities based on structurally related

compounds. The historical discovery of this specific molecule is not well-documented in publicly

available literature.

Chemical and Physical Properties
6-Methoxy-5-nitropyrimidin-4-amine is a substituted pyrimidine with the molecular formula

C₅H₆N₄O₃. Its key physicochemical properties are summarized in the table below, compiled

from various chemical databases.[1]
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Property Value Source

Molecular Weight 170.13 g/mol PubChem[1]

IUPAC Name
6-methoxy-5-nitropyrimidin-4-

amine
PubChem[1]

CAS Number 73318-75-9 ChemicalBook[2]

Appearance White to off-white solid ChemicalBook

Boiling Point 407.5±40.0 °C (Predicted) ChemicalBook

Density 1.492±0.06 g/cm³ (Predicted) ChemicalBook

pKa 0.90±0.10 (Predicted) ChemicalBook

Storage 2-8°C, protect from light ChemicalBook

Synthesis of 6-Methoxy-5-nitropyrimidin-4-amine
While a definitive, published synthesis specifically for 6-Methoxy-5-nitropyrimidin-4-amine is

not readily available, a plausible and efficient synthetic route can be proposed based on

established pyrimidine chemistry. The most logical pathway commences with the commercially

available 4,6-dihydroxypyrimidine and proceeds through a key intermediate, 4,6-dichloro-5-

nitropyrimidine.

The overall proposed synthetic workflow is depicted below:

4,6-Dihydroxypyrimidine 4,6-Dihydroxy-5-nitropyrimidine

Nitration
(HNO₃/H₂SO₄) 4,6-Dichloro-5-nitropyrimidine

Chlorination
(POCl₃) 4-Chloro-6-methoxy-5-nitropyrimidine

Methoxylation
(NaOCH₃/CH₃OH) 6-Methoxy-5-nitropyrimidin-4-amine

Amination
(NH₃)

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 6-Methoxy-5-nitropyrimidin-4-amine.

Experimental Protocols
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The following are detailed, hypothetical experimental protocols for each step of the proposed

synthesis, adapted from procedures for analogous compounds.

Step 1: Synthesis of 4,6-Dihydroxy-5-nitropyrimidine

Principle: This step involves the nitration of the pyrimidine ring at the C-5 position, which is

activated by the two hydroxyl groups.

Procedure (adapted from the nitration of 2,6-diaminopyrimidin-4(1H)-one):

In a flask equipped with a stirrer and a dropping funnel, dissolve 4,6-dihydroxypyrimidine

(1 mole) in concentrated sulfuric acid (5 moles).

Cool the mixture to 0-5°C in an ice bath.

Slowly add a nitrating mixture of fuming nitric acid (1.1 moles) and concentrated sulfuric

acid (1.1 moles) dropwise, maintaining the temperature below 10°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3

hours.

Pour the reaction mixture onto crushed ice.

Collect the resulting precipitate by filtration, wash with cold water until the washings are

neutral, and dry to yield 4,6-dihydroxy-5-nitropyrimidine.

Step 2: Synthesis of 4,6-Dichloro-5-nitropyrimidine

Principle: The hydroxyl groups of the dihydroxynitropyrimidine are replaced with chlorine

atoms using a chlorinating agent like phosphorus oxychloride.

Procedure (adapted from the synthesis of 4,6-dichloro-5-nitropyrimidine):[3]

In a round-bottom flask fitted with a reflux condenser, suspend 4,6-dihydroxy-5-

nitropyrimidine (1 mole) in phosphorus oxychloride (5-10 moles).

Add a catalytic amount of N,N-dimethylaniline or another suitable base.
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Heat the mixture to reflux and maintain for 4-6 hours, or until the reaction is complete

(monitored by TLC).

Cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.

Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or

dichloromethane).

Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain 4,6-dichloro-5-nitropyrimidine.

Step 3: Synthesis of 4-Chloro-6-methoxy-5-nitropyrimidine

Principle: This step involves a nucleophilic aromatic substitution where one of the chlorine

atoms is selectively replaced by a methoxy group. The reaction is typically carried out at a

controlled temperature to favor monosubstitution.

Procedure (adapted from reactions of dichloropyrimidines with alkoxides):

Prepare a solution of sodium methoxide by dissolving sodium (1 equivalent) in anhydrous

methanol.

In a separate flask, dissolve 4,6-dichloro-5-nitropyrimidine (1 equivalent) in anhydrous

methanol and cool to 0-5°C.

Slowly add the sodium methoxide solution to the dichloropyrimidine solution, maintaining

the low temperature.

Allow the reaction to stir at a controlled temperature (e.g., 0-10°C) for several hours,

monitoring the progress by TLC to maximize the formation of the monosubstituted product.

Once the reaction is complete, neutralize the mixture with a weak acid (e.g., acetic acid).

Remove the methanol under reduced pressure.

Partition the residue between water and an organic solvent (e.g., ethyl acetate).
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Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate to yield

crude 4-chloro-6-methoxy-5-nitropyrimidine, which may be purified by column

chromatography.

Step 4: Synthesis of 6-Methoxy-5-nitropyrimidin-4-amine

Principle: The final step is another nucleophilic aromatic substitution where the remaining

chlorine atom is displaced by an amino group using ammonia.

Procedure (adapted from amination of chloropyrimidines):

Dissolve 4-chloro-6-methoxy-5-nitropyrimidine (1 equivalent) in a suitable solvent such as

ethanol or isopropanol in a pressure vessel.

Cool the solution and saturate it with ammonia gas, or add a concentrated solution of

ammonia in the alcohol.

Seal the vessel and heat to a temperature between 80-120°C for several hours. The

reaction progress should be monitored by TLC or LC-MS.

After completion, cool the reaction vessel to room temperature and carefully vent any

excess pressure.

Concentrate the reaction mixture under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent (e.g.,

ethanol/water) or by column chromatography to yield pure 6-Methoxy-5-nitropyrimidin-4-
amine.

Potential Biological Activities and Signaling
Pathways
Direct experimental data on the biological activity of 6-Methoxy-5-nitropyrimidin-4-amine is

limited in the available literature. However, the biological profiles of structurally similar

substituted nitropyrimidines and aminopyrimidines provide valuable insights into its potential

therapeutic applications.
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Potential as an Aurora Kinase Inhibitor
Several pyrimidine derivatives have been identified as potent inhibitors of Aurora kinases,

which are key regulators of cell division and are often overexpressed in cancer. For instance, a

series of nitroxide-labeled pyrimidines have demonstrated significant inhibitory activity against

Aurora A and B kinases.[4] The core pyrimidine scaffold of 6-Methoxy-5-nitropyrimidin-4-
amine suggests it could potentially interact with the ATP-binding pocket of these kinases.
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Caption: Hypothesized inhibition of Aurora Kinase signaling.
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Potential as a Nitric Oxide Production Inhibitor
Substituted 5-nitropyrimidines have been investigated for their ability to inhibit the production of

nitric oxide (NO) and the activity of inducible nitric oxide synthase (iNOS).[5] Chronic

inflammation is associated with the overproduction of NO by iNOS. Compounds that can

modulate this pathway have potential as anti-inflammatory agents. The presence of the 5-nitro

group on the pyrimidine ring of 6-Methoxy-5-nitropyrimidin-4-amine makes it a candidate for

investigation in this area.

Inflammatory Stimuli
(e.g., LPS)

Macrophage

Activates

iNOS Expression

Induces

L-Arginine

Nitric Oxide (NO)

iNOS

Inflammation

Mediates

6-Methoxy-5-nitropyrimidin-4-amine
(Hypothesized)

Inhibits

Click to download full resolution via product page

Caption: Hypothesized inhibition of the iNOS pathway.

Potential Antimalarial Activity
2,4-Diaminopyrimidine derivatives are a well-known class of antimalarial agents that act by

inhibiting dihydrofolate reductase (DHFR). While 6-Methoxy-5-nitropyrimidin-4-amine is not a

classic diaminopyrimidine, substituted pyrimidines have been explored for their activity against

Plasmodium falciparum.[6] The pyrimidine core is a common scaffold in antimalarial drug

discovery, suggesting that this compound could be evaluated for such activity.
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Conclusion
6-Methoxy-5-nitropyrimidin-4-amine is a readily accessible heterocyclic compound with

potential for further investigation in drug discovery. This guide provides a robust, albeit

proposed, synthetic route and highlights promising areas for biological evaluation based on the

activities of structurally related molecules. Further research is warranted to elucidate the

definitive synthetic methodology, historical context, and the precise biological functions of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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